Cas no 941939-83-9 (2-4-(4-methoxyphenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide)

• Product Name: 2-4-(4-methoxyphenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide
• CAS No: 941939-83-9
• MF: C₁₉H₂₀N₄O₅
• MW: 384.3859
• CID: 5460126
• Update Time: 2025-06-13

2-4-(4-methoxyphenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-(3-nitrophenyl)-2-oxoacetamide
• 2-(4-(4-methoxyphenyl)piperazin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide
• 2-4-(4-methoxyphenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide

• Inchi： 1S/C19H20N4O5/c1-28-17-7-5-15(6-8-17)21-9-11-22(12-10-21)19(25)18(24)20-14-3-2-4-16(13-14)23(26)27/h2-8,13H,9-12H2,1H3,(H,20,24)
• InChI Key： XDKMDNSVRICWQK-UHFFFAOYSA-N
• SMILES： O=C(C(N([H])C1C([H])=C([H])C([H])=C(C=1[H])[N+](=O)[O-])=O)N1C([H])([H])C([H])([H])N(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 565
• XLogP3: 2.4
• Topological Polar Surface Area: 108

Additional information on 2-4-(4-methoxyphenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide

Introduction to Compound with CAS No. 941939-83-9 and Product Name: 2-4-(4-methoxyphenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide

The compound identified by the CAS number 941939-83-9 and the product name 2-4-(4-methoxyphenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure is a piperazine moiety, which is a six-membered aromatic ring containing two nitrogen atoms. Piperazine derivatives are well-known for their diverse pharmacological effects, including antipsychotic, antihistaminic, and antimicrobial properties. In this particular compound, the piperazine ring is linked to a 4-methoxyphenyl group, which introduces a hydroxyl group at the para position relative to the methoxy group. This substitution pattern enhances the compound's solubility and interaction with biological targets.

The other critical component of this molecule is the N-(3-nitrophenyl)-2-oxoacetamide moiety. The nitro group in the phenyl ring is a well-documented pharmacophore that can influence the electronic properties of the molecule, thereby affecting its reactivity and binding affinity. The amide functionality provides a polar region that can interact with biological receptors, further modulating the compound's pharmacological profile. Together, these structural elements contribute to the compound's potential as a lead candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been conducted on 2-4-(4-methoxyphenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide to identify its potential binding interactions with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic intervention in conditions such as arthritis and autoimmune disorders.

In addition to its structural features, the synthesis of this compound has been optimized for scalability and purity. Modern synthetic methodologies allow for the efficient preparation of complex molecules like this one, ensuring that researchers can obtain high-quality samples for both preclinical and clinical studies. The synthesis involves multi-step reactions, including condensation, cyclization, and functional group transformations, all of which have been refined over several years of research.

The pharmacological evaluation of 2-4-(4-methoxyphenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide has revealed several interesting properties. In vitro assays have demonstrated that the compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in central nervous system disorders. Furthermore, preliminary in vivo studies in animal models have shown that the compound can modulate inflammatory responses without significant side effects. These findings underscore its therapeutic potential and justify further investigation into its mechanisms of action.

The field of medicinal chemistry is constantly evolving, with new methodologies and technologies emerging at a rapid pace. The development of 2-4-(4-methoxyphenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide exemplifies how interdisciplinary approaches can lead to innovative therapeutics. By combining traditional synthetic techniques with cutting-edge computational tools, researchers can design molecules with tailored properties that address unmet medical needs.

Future directions for research on this compound include exploring its efficacy in larger animal models and eventually human clinical trials. Additionally, structure-activity relationship (SAR) studies will be crucial in understanding how modifications to the molecule can enhance its pharmacological profile. These studies will provide valuable insights into optimizing drug candidates for clinical use.

In conclusion, 2-4-(4-methoxyphenyl)piperazin-1-yl-N-(3-nitrophenyl)-2-oxoacetamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to progress, it is likely that compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.